Cas no 1443306-62-4 (3-(4-fluoro-3-methylphenyl)benzenethiol)

• Product Name: 3-(4-fluoro-3-methylphenyl)benzenethiol
• CAS No: 1443306-62-4
• MF: C₁₃H₁₁FS
• MW: 218.289845705032
• MDL: MFCD07776094
• CID: 5189975
• Update Time: 2026-03-05

3-(4-fluoro-3-methylphenyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-methylphenyl)benzenethiol

• MDL： MFCD07776094
• Inchi： 1S/C13H11FS/c1-9-7-11(5-6-13(9)14)10-3-2-4-12(15)8-10/h2-8,15H,1H3
• InChI Key： LWFKXTILHQAMBY-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC(C2=CC=C(F)C(C)=C2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Additional information on 3-(4-fluoro-3-methylphenyl)benzenethiol

3-(4-Fluoro-3-methylphenyl)benzenethiol: A Comprehensive Overview

3-(4-Fluoro-3-methylphenyl)benzenethiol (CAS No. 1443306-62-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 4-fluoro-3-methylphenylthiophenol, is characterized by its unique structure, which combines a fluoro-substituted aromatic ring with a thiol group. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of 3-(4-fluoro-3-methylphenyl)benzenethiol typically involves multi-step processes, including the formation of the aromatic thiol and subsequent substitution reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product.

In the realm of medicinal chemistry, 3-(4-fluoro-3-methylphenyl)benzenethiol has shown promise as a lead compound for drug discovery. Its thiol group can form covalent bonds with specific protein targets, making it a potential candidate for the development of covalent inhibitors. Research conducted at the University of California, San Francisco, demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain kinases, which are key enzymes involved in various disease pathways.

Beyond its pharmaceutical applications, 3-(4-fluoro-3-methylphenyl)benzenethiol has also found use in materials science. The thiol group can react with gold surfaces to form self-assembled monolayers (SAMs), which are crucial for the fabrication of nanoscale devices and sensors. A study published in Nano Letters in 2020 highlighted the use of this compound to create highly stable and functionalized gold nanoparticles with enhanced catalytic properties.

The physical and chemical properties of 3-(4-fluoro-3-methylphenyl)benzenethiol have been extensively studied. It is a white to off-white solid at room temperature with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited due to the hydrophobic nature of the aromatic rings.

The spectroscopic characterization of 3-(4-fluoro-3-methylphenyl)benzenethiol has been well-documented. Infrared (IR) spectroscopy reveals characteristic peaks at around 1590 cm^-1 (aromatic C=C stretch), 1250 cm^-1 (C-F stretch), and 2550 cm^-1 (S-H stretch). Nuclear magnetic resonance (NMR) spectroscopy provides further insights into its molecular structure, with proton NMR showing distinct signals for the aromatic protons and the methyl group.

The biological activity of 3-(4-fluoro-3-methylphenyl)benzenethiol has been evaluated in various assays. In vitro studies have shown that it exhibits moderate cytotoxicity against cancer cell lines, particularly those derived from breast and lung tissues. However, further research is needed to elucidate its mechanism of action and potential therapeutic applications.

Safety considerations are an essential aspect when handling any chemical compound. While 3-(4-fluoro-3-methylphenyl)benzenethiol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation.

In conclusion, 3-(4-fluoro-3-methylphenyl)benzenethiol (CAS No. 1443306-62-4) is a multifaceted compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods and biological assays continue to advance, the potential uses of this compound are likely to expand even further.